Cas no 6632-47-9 (2-[2-hydroxyethyl(2-phenothiazin-10-ylethyl)amino]ethanol)

2-[2-hydroxyethyl(2-phenothiazin-10-ylethyl)amino]ethanol structure
6632-47-9 structure
Product Name:2-[2-hydroxyethyl(2-phenothiazin-10-ylethyl)amino]ethanol
CAS No:6632-47-9
MF:C18H22N2O2S
MW:330.444483280182
CID:1708115
PubChem ID:245592
Update Time:2025-04-21

2-[2-hydroxyethyl(2-phenothiazin-10-ylethyl)amino]ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-[2-hydroxyethyl(2-phenothiazin-10-ylethyl)amino]ethanol
    • NCIOpen2_007598
    • SureCN7349940
    • 2,2'-(2-phenothiazin-10-yl-ethylazanediyl)-bis-ethanol
    • AC1L6G7H
    • 10-&lt
    • 3-&lt
    • Bis-(2-hydroxyethyl)amino&gt
    • ethyl&gt
    • phenothiazin
    • AC1Q7CYA
    • 2,2'[(2-phenothiazin-10-ylethyl)imino]di-ethanol
    • N-&lt
    • 2-(Phenthiazinyl-(10)-aethyl&gt
    • -bis-&lt
    • 2-hydroxy-aethyl&gt
    • -amin
    • NSC57690
    • 2,2'-{[2-(10h-phenothiazin-10-yl)ethyl]imino}diethanol
    • AR-1D1034
    • 2-(Bis-(2-hydroxy-aethyl)-amino)-aethyl&gt
    • -phenothiazin
    • CTK5C4231
    • NCIOpen2_007598; SureCN7349940; 2,2'-(2-phenothiazin-10-yl-ethylazanediyl)-bis-ethanol; AC1L6G7H; 10-< 3-< Bis-(2-hydroxyethyl)amino> ethyl> phenothiazin; AC1Q7CYA; 2,2'[(2-phenothiazin-10-ylethyl)imino]di-ethanol; N-< 2-(Phenthiazinyl-(10)-aethyl> -bis-< 2-hydroxy-aethyl> -amin; NSC57690; 2,2'-{[2-(10h-phenothiazin-10-yl)ethyl]imino}diethanol; AR-1D1034; 10-< 2-(Bis-(2-hydroxy-aethyl)-amino)-aethyl> -pheno
    • 6632-47-9
    • SCHEMBL7349940
    • DTXSID80288809
    • NSC-57690
    • Inchi: 1S/C18H22N2O2S/c21-13-11-19(12-14-22)9-10-20-15-5-1-3-7-17(15)23-18-8-4-2-6-16(18)20/h1-8,21-22H,9-14H2
    • InChI Key: OEUZTVNAUVDNLM-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N(C2C=CC=CC1=2)CCN(CCO)CCO

Computed Properties

  • Exact Mass: 330.14036
  • Monoisotopic Mass: 330.14019912g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 72.2Ų

Experimental Properties

  • PSA: 46.94
  • LogP: 2.64090
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